Cas no 88641-65-0 (2-Propenoic acid, 3-(4-aminophenyl)-, dodecyl ester)

2-Propenoic acid, 3-(4-aminophenyl)-, dodecyl ester structure
88641-65-0 structure
Product Name:2-Propenoic acid, 3-(4-aminophenyl)-, dodecyl ester
CAS No:88641-65-0
MF:C21H33NO2
MW:331.492226362228
CID:625809
PubChem ID:71319244
Update Time:2025-04-19

2-Propenoic acid, 3-(4-aminophenyl)-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-aminophenyl)-, dodecyl ester
    • dodecyl 3-(4-aminophenyl)prop-2-enoate
    • 88641-65-0
    • DTXSID50749275
    • Inchi: 1S/C21H33NO2/c1-2-3-4-5-6-7-8-9-10-11-18-24-21(23)17-14-19-12-15-20(22)16-13-19/h12-17H,2-11,18,22H2,1H3
    • InChI Key: FXOKFAAXJUKQKD-UHFFFAOYSA-N
    • SMILES: O(C(C=CC1C=CC(=CC=1)N)=O)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 331.251129295g/mol
  • Monoisotopic Mass: 331.251129295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 7.1
  • Topological Polar Surface Area: 52.3Ų

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